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Compound of Interest

Compound Name: Aluminum lactate

Cat. No.: B044824 Get Quote

FOR IMMEDIATE RELEASE

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This document provides essential, immediate safety and

logistical information for handling Aluminum lactate, including operational and disposal plans.

Our goal is to be your preferred source for laboratory safety and chemical handling information,

building deep trust by providing value beyond the product itself.

Aluminum lactate is a chemical compound that requires careful handling to prevent potential

health hazards. It is classified as causing skin irritation (H315), serious eye irritation (H319),

and may cause respiratory irritation (H335).[1][2][3] Adherence to proper safety protocols is

crucial for minimizing risks in the laboratory.

Personal Protective Equipment (PPE) and
Engineering Controls
To ensure a safe laboratory environment, a combination of engineering controls and personal

protective equipment should be utilized.

Engineering Controls:
A system of local and/or general exhaust is recommended to keep employee exposures as low

as possible.[1][2] A process enclosure ventilation system may also be used.[4]
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Personal Protective Equipment:
Protection Type Specific Recommendations Rationale

Eye/Face Protection

Chemical safety goggles

and/or a full-face shield should

be used where dusting or

splashing of solutions is

possible.[1][2]

To prevent serious eye

irritation or damage.[1][2][3]

Skin Protection

Wear protective gloves and

clean, body-covering clothing.

[1][2][4] An apron (e.g., P.V.C.)

may also be worn.[5]

To prevent skin irritation from

direct contact.[1][2][3]

Respiratory Protection

For conditions where dust or

mist is apparent and

engineering controls are not

feasible, a NIOSH-approved

particulate respirator may be

worn. For emergencies or

unknown exposure levels, a

full-face positive-pressure, air-

supplied respirator is

recommended.[1][2]

To prevent respiratory irritation.

[1][2][3]

Ensure that an eyewash fountain and quick-drench facilities are readily available in the work

area.[1][2]

Safe Handling and Storage Procedures
Proper handling and storage are critical to maintaining the stability of Aluminum lactate and

preventing accidental exposure.

Handling:
Apply good manufacturing and industrial hygiene practices.[1][2]

Ensure proper ventilation in the handling area.[1][2]
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Minimize dust generation and avoid breathing dust, fumes, or spray.[1][2]

Avoid contact with skin, eyes, and clothing.[1][2]

Wash hands and skin thoroughly after handling.[1][2]

Do not eat, drink, or smoke in areas where Aluminum lactate is handled.[1][2][4]

Storage:
Store in a cool, dry, and well-ventilated area.[1][2][5]

Keep containers tightly closed and protected from sunlight.[1][2][4]

Store away from incompatible materials such as oxidizing agents.[2][5]

Emergency and First Aid Measures
In the event of exposure, immediate and appropriate first aid is essential. Always seek medical

attention after providing first aid.[1][2]
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Exposure Route First Aid Protocol

Inhalation

Move the exposed person to fresh air at once. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Get

immediate medical attention.[1][2][4]

Skin Contact

Immediately wash the skin with plenty of soap

and lukewarm water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.[1][2][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing and get immediate medical attention.[1]

[2][4]

Ingestion

Rinse mouth immediately and drink plenty of

water. Do NOT induce vomiting. Never give

anything by mouth to an unconscious person.

Get immediate medical attention.[1][2][4]

Spill and Disposal Procedures
Proper containment and disposal are necessary to prevent environmental contamination and

further exposure.

Spill Cleanup:
For small spills, avoid dust formation and ensure adequate ventilation. Use appropriate tools

to place the spilled solid in a convenient waste disposal container.[1]

For large spills, contain the material and prevent it from entering drains.[1]

Finish cleaning by spreading water on the contaminated surface and dispose of according to

local and regional authority requirements.[2]
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Disposal:
Any material that cannot be saved for recovery or recycling should be managed in an

appropriate and approved waste disposal facility.[1][2]

Alternatively, incineration in a suitable combustion chamber may be an option.[4]

Always follow all local, state, and federal pollution control rules and regulations.[1][5]

Visual Guides for Safe Handling
To further clarify the necessary procedures, the following diagrams illustrate the workflow for

handling Aluminum lactate and the appropriate emergency response to exposure.
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Preparation

Handling

Post-Handling & Disposal

Assess Risks & Review SDS

Don Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Ensure Proper Ventilation
(Fume Hood/Local Exhaust)

Handle Aluminum Lactate
- Minimize Dust
- Avoid Contact

Decontaminate Work Area
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(Follow Regulations)
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Caption: Step-by-step workflow for the safe handling of Aluminum lactate.
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Routes of Exposure & Immediate Actions

Exposure Occurs

Inhalation:
Move to Fresh Air

Skin Contact:
Wash with Soap & Water

Eye Contact:
Rinse with Water (15 min)

Ingestion:
Rinse Mouth, Drink Water

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency response plan for different routes of exposure to Aluminum lactate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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